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Compound of Interest

Compound Name: Barium perchlorate

Cat. No.: B3418969

For Researchers, Scientists, and Drug Development Professionals
Introduction

Barium perchlorate, Ba(ClOa4)z, is a powerful oxidizing agent with several niche applications in
the laboratory.[1][2][3] It is a white crystalline solid highly soluble in water and also soluble in
organic solvents like ethanol and acetone.[1][2][4] This document provides detailed application
notes and protocols for the use of barium perchlorate as a reagent in various laboratory
settings, with a strong emphasis on safety and handling.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of barium perchlorate is critical
before its use. It is a strong oxidizer and can form explosive mixtures with combustible
materials.[5][6][7][8] Barium compounds are also toxic if ingested or inhaled.[4]
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Property Value References
Chemical Formula Ba(ClOa4)2 [1]

Molar Mass 336.22 g/mol [1]
Appearance White crystalline solid/powder [1114]
Density 3.2 g/lcm3 [1119]

Melting Point 505 °C (decomposes) [L131[7119]
Solubility in Water 66.48 g/100 mL (25 °C) [1]

Solubility in Ethanol 125 g/100 mL (25 °C) [2]

Solubility in Acetone 125 g/100 mL (25 °C) [2]

Safety Precautions:

o Handling: Handle in a well-ventilated fume hood.[5][10] Avoid creating dust.[5] Wear
appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves.[5][6]

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials, organic
compounds, reducing agents, and strong acids.[6][8] Keep the container tightly closed.[5][10]

e Incompatibilities: Incompatible with organic materials, powdered metals, sulfur, and strong
acids, which can lead to violent reactions, fire, or explosion.[6][8]

o Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[8]
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Barium Perchlorate Hazards
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Barium Perchlorate as
a Laboratory Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418969#laboratory-applications-of-barium-
perchlorate-as-a-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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